molecular formula C13H13F3N4O2 B8367966 2-Amino-3-nitro-6-(3-trifluoromethyl-piperidin-1-yl)benzonitrile

2-Amino-3-nitro-6-(3-trifluoromethyl-piperidin-1-yl)benzonitrile

Cat. No.: B8367966
M. Wt: 314.26 g/mol
InChI Key: PSJJWGNSKZPBCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-3-nitro-6-(3-trifluoromethyl-piperidin-1-yl)benzonitrile is a useful research compound. Its molecular formula is C13H13F3N4O2 and its molecular weight is 314.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H13F3N4O2

Molecular Weight

314.26 g/mol

IUPAC Name

2-amino-3-nitro-6-[3-(trifluoromethyl)piperidin-1-yl]benzonitrile

InChI

InChI=1S/C13H13F3N4O2/c14-13(15,16)8-2-1-5-19(7-8)10-3-4-11(20(21)22)12(18)9(10)6-17/h3-4,8H,1-2,5,7,18H2

InChI Key

PSJJWGNSKZPBCG-UHFFFAOYSA-N

Canonical SMILES

C1CC(CN(C1)C2=C(C(=C(C=C2)[N+](=O)[O-])N)C#N)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-amino-6-fluoro-3-nitrobenzonitrile (3.1 g, 17 mmol), 3-trifluoromethylpiperidine (2.5 g, 19 mmol), TEA (3.4 g, 34 mmol) and THF (110 mL) was stirred under Ar at rt for 3 h. The mixture was concentrated and poured into H2O and thereafter extracted with EtOAc. The organic layer was dried over Na2SO4, filtered and concentrated. Crystallization from EtOAc gave the sub-title compound.
Quantity
3.1 g
Type
reactant
Reaction Step One
Quantity
2.5 g
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
3.4 g
Type
reactant
Reaction Step One
Name
Quantity
110 mL
Type
solvent
Reaction Step One

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